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Compound of Interest

Compound Name: Friluglanstat

Cat. No.: B15610993

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Friluglanstat, a potent prostaglandin E synthase (mMPGES-1)
inhibitor. All personnel, including researchers, scientists, and drug development professionals,
must adhere to these procedures to mitigate risks and ensure a safe laboratory environment.

Friluglanstat's potent pharmacological activity necessitates stringent handling protocols. While
a specific Occupational Exposure Limit (OEL) has not been established, it is prudent to treat it
as a highly potent compound. The following guidelines are based on established best practices
for handling potent pharmaceutical ingredients.

Personal Protective Equipment (PPE)

The primary defense against exposure to Friluglanstat is the consistent and correct use of
appropriate Personal Protective Equipment. Double gloving, as well as dedicated eye, body,
and respiratory protection, are mandatory.
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PPE Category

Specification

Recommended Use

Hand Protection

Double-gloving with nitrile
gloves. Outer glove to be
changed every 30 minutes or
immediately upon
contamination.

Required for all handling
procedures, including
weighing, solution preparation,

and administration.

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)

standards.

Mandatory for all laboratory

work involving Friluglanstat.

Body Protection

Disposable, low-permeability
coveralls (e.g., Tyvek®) with
elastic cuffs. A dedicated lab
coat may be used for low-

volume solution handling.

Required when handling the
solid compound or during
procedures with a high risk of

splashing.

Respiratory Protection

For low-dust procedures in a
certified chemical fume hood,
an N95 respirator is the
minimum requirement. For
procedures with a higher risk
of aerosol generation, a
Powered Air-Purifying
Respirator (PAPR) is
recommended.

Required when handling the

powdered form of Friluglanstat.

Operational Plan for Safe Handling

A systematic approach is essential for minimizing exposure risk during the handling of

Friluglanstat. All procedures should be conducted in a designated and controlled area, such

as a certified chemical fume hood or a glove box.

Preparation and Weighing

o Designated Area: All handling of solid Friluglanstat must occur within a certified chemical

fume hood or a containment glove box.
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o Decontamination: Before starting, decontaminate the work surface with an appropriate

cleaning agent.

» PPE: Don all required PPE as specified in the table above before entering the designated

handling area.

» Weighing: Use a balance with a draft shield. If possible, utilize a closed-system transfer
technique. Handle the powder gently to minimize dust generation.

Solution Preparation

o Solvent Addition: When dissolving the compound, add the solvent to the solid slowly to

prevent splashing.

o Container Management: Keep all containers with Friluglanstat, whether in solid or solution
form, tightly sealed when not in use.

Experimental Procedures

» Closed Systems: Whenever feasible, use closed systems for all experimental manipulations.
» Spill Prevention: Work on a disposable absorbent bench liner to contain any potential spills.

Disposal Plan

All waste generated from the handling of Friluglanstat is considered hazardous and must be

disposed of accordingly.
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Waste Type

Disposal Procedure

Solid Waste

All contaminated solid waste, including gloves,
coveralls, and weighing papers, must be placed
in a clearly labeled, sealed hazardous waste

container.

Liquid Waste

All solutions containing Friluglanstat must be
collected in a designated, sealed, and clearly
labeled hazardous waste container. Do not pour

down the drain.

Sharps

Needles and other sharps contaminated with
Friluglanstat must be disposed of in a puncture-
resistant sharps container designated for

hazardous chemical waste.

Emergency Procedures

In Case of Skin Contact:

e Immediately remove contaminated clothing.

e Wash the affected area thoroughly with soap and copious amounts of water for at least 15

minutes.

e Seek immediate medical attention.

In Case of Eye Contact:

o Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open.

o Seek immediate medical attention.

In Case of Inhalation:

e Move the individual to fresh air immediately.
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e If breathing is difficult, administer oxygen.

e Seek immediate medical attention.

In Case of a Spill:

Evacuate the immediate area.

Alert colleagues and the laboratory supervisor.

Wearing appropriate PPE, cover the spill with an absorbent material.

Carefully collect the absorbed material and place it in a sealed hazardous waste container.

Decontaminate the spill area with an appropriate cleaning agent.

Visualizing the Workflow

To ensure clarity and adherence to the safety protocols, the following diagrams illustrate the
key workflows for handling and disposal.
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Caption: Friluglanstat Handling Workflow
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Caption: Friluglanstat Disposal Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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